Cas no 693-36-7 (Dioctadecyl 3,3’-Thiodipropionate)

Dioctadecyl 3,3’-Thiodipropionate is a sulfur-based antioxidant commonly used in polymer stabilization. Its molecular structure features two long alkyl chains, enhancing compatibility with polyolefins and other hydrophobic materials. The compound functions as a secondary antioxidant, effectively scavenging peroxides and inhibiting oxidative degradation during processing and long-term thermal aging. Its high molecular weight contributes to low volatility and minimal migration, ensuring prolonged performance in demanding applications. Dioctadecyl 3,3’-Thiodipropionate is particularly valued for its synergistic effects when combined with primary antioxidants, improving overall stability in plastics, elastomers, and lubricants. It exhibits excellent resistance to discoloration and maintains mechanical properties under elevated temperatures.
Dioctadecyl 3,3’-Thiodipropionate structure
693-36-7 structure
Product Name:Dioctadecyl 3,3’-Thiodipropionate
CAS No:693-36-7
MF:C42H82O4S
MW:683.163093090057
MDL:MFCD00026684
CID:39558
PubChem ID:87576196
Update Time:2025-06-07

Dioctadecyl 3,3’-Thiodipropionate Chemical and Physical Properties

Names and Identifiers

    • dioctadecyl 3,3'-thiodipropionate
    • 3,3-Thiodipropionic acid di-n-octadecyl ester
    • Distearyl 3,3-thiodipropionate
    • Antioxidant DSTDP
    • Distearyl thiodipropionate
    • Antioxidant-STDP
    • Cyanox? STDP
    • Dioctadecyl 3,3-Thiodipropionate
    • 3,3′-Thiodipropionic acid di-n-octadecyl ester
    • Dioctadecyl 3,3′-thiodipropionate
    • Distearyl 3,3′-thiodipropionate
    • Thiodipropionic acid distearyl ester
    • Distearyl 3,3'-Thiodipropionate
    • 3,3'-Thiodipropionic Acid Dioctadecyl Ester
    • 3,3'-Thiobispropanoic acid, dioctadecyl ester
    • PLASTIC ADDITIVE 10 [USP-RS]
    • Arbestab DSTDP
    • Lusmit SS
    • EINECS 211-750-5
    • Plastic additive 10, United States Pharmacopeia (USP) Reference Standard
    • Propionic acid, thiodi-, dioctadecyl ester
    • AKOS024319082
    • Thiodipropionic acid, distearyl ester
    • PS 802
    • NS00008146
    • MFCD00026684
    • Carstab DSTDP
    • CS-0319564
    • Propionic acid, 3,3'-thiodi-, dioctadecyl ester
    • B40A12D0GL
    • Argus DSTDP
    • DTXCID407299
    • Antage STDPN
    • Lowinox DSTDP
    • Varox DSTDP
    • SCHEMBL43609
    • Dioctadecyl 3,3'thiodipropionate
    • DTXSID3027299
    • Hostanox VP-SE 2
    • DSTP
    • Distearyl .beta.,.beta.'-thiodipropionate
    • 3,3'-Thiodipropionic acid di-n-octadecyl ester
    • Seenox DS
    • Distearyl beta,beta'thiodipropionate
    • Propanoic acid, thiobis- dioctadecyl ester
    • Cyanox STDP
    • Thiodipropioic Acid Distearyl Ester
    • Yoshinox DSTDP
    • Hostanox VPSE 2
    • Dioctadecyl 3,3\\'-Thiodipropionate
    • NSC65493
    • HSDB 5746
    • 3,3'Thiobispropanoic acid, dioctadecyl ester
    • Antage STDP-N
    • Lankromark DSTDP
    • Distearyl beta,beta'-thiodipropionate
    • Propanoic acid, thiobis-dioctadecyl ester
    • Q13081806
    • Dioctadecyl thiodipropionate
    • Propanoic acid, 3,3'thiobis, dioctadecyl ester
    • Alkanox 240-3T (Salt/Mix)
    • EC 211-750-5
    • Propionic acid, 3,3'thiodi, dioctadecyl ester
    • Irganox PS 802
    • CyanoxSTDP
    • Dioctadecyl 3,3'-thiodipropanoate(Flakes or Chunks)
    • Plastanox STDP
    • distearyl-3,3'-thiodipropionate
    • Hostanox SE 4
    • 250-843-5
    • 31852-10-5
    • Antioxidant STDP
    • Distearyl thiopropionate
    • Propanoic acid,3'-thiobis-, dioctadecyl ester
    • EINECS 250-843-5
    • Plastanox STDP Antioxidant
    • Plastic additive 10
    • Hostanox SE 2
    • Propanoic acid, 3,3'-thiobis-, 1,1'-dioctadecyl ester
    • 3,3'-Dioctadecyl thiodipropionate
    • Distearyl 3,3'thiodipropionate
    • 211-750-5
    • DISTEARYL THIODIPROPIONATE [INCI]
    • Evanstab 18
    • dioctadecyl 3,3'-thiodipropanoate
    • Dioctadecyl 3,3'-thiobispropanoate
    • Advastab 802
    • AS-17566
    • Distearyl beta-thiodipropionate
    • H11239
    • UNII-B40A12D0GL
    • Distearyl .beta.-thiodipropionate
    • PLASTIC ADDITIVE 10 (USP-RS)
    • Advastab PS 802
    • octadecyl 3-(3-octadecoxy-3-oxopropyl)sulfanylpropanoate
    • Distearyl thiodipropionic acid
    • Sumilizer TPS
    • Propionic acid,3'-thiodi-, dioctadecyl ester
    • Plastic additive 17, European Pharmacopoeia (EP) Reference Standard
    • Naugard DSTDP
    • BRN 2229929
    • Distearyl betathiodipropionate
    • DSTDP
    • T0206
    • Propanoic acid, 3,3'-thiobis-, dioctadecyl ester
    • DSTP YOSHITOMI
    • NSC 65493
    • 693-36-7
    • Thio 1
    • HOSTANOX SE2
    • Antiok S
    • NSC-65493
    • Cyanox-stdp
    • Dioctadecyl 3,3'thiobispropanoate
    • Dioctadecyl 3,3’-Thiodipropionate
    • MDL: MFCD00026684
    • Inchi: 1S/C42H82O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37-45-41(43)35-39-47-40-36-42(44)46-38-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-40H2,1-2H3
    • InChI Key: PWWSSIYVTQUJQQ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCOC(CCSCCC(OCCCCCCCCCCCCCCCCCC)=O)=O

Computed Properties

  • Exact Mass: 682.59300
  • Monoisotopic Mass: 682.593
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 42
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 18.2
  • Topological Polar Surface Area: 77.9A^2

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 0.8994 (rough estimate)
  • Melting Point: 65-67 °C (lit.)
  • Boiling Point: 664.53°C (rough estimate)
  • Flash Point: 237℃
  • Refractive Index: 1.5220 (estimate)
  • PSA: 77.90000
  • LogP: 14.10920
  • λmax: 410(H2O)(lit.)
  • Solubility: Soluble in benzene, chloroform, carbon disulfide and carbon tetrachloride, insoluble in dimethylformamide and toluene, insoluble in acetone, ethanol and water.

Dioctadecyl 3,3’-Thiodipropionate Security Information

Dioctadecyl 3,3’-Thiodipropionate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Dioctadecyl 3,3’-Thiodipropionate Pricemore >>

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Dioctadecyl 3,3’-Thiodipropionate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:693-36-7)Distearyl thiodipropionate
Order Number:sfd2641
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:693-36-7)硫代二丙酸双十八醇酯
Order Number:LE1691248;LE14669;LE5456
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com

Dioctadecyl 3,3’-Thiodipropionate Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:693-36-7)Distearyl thiodipropionate
sfd2641
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:693-36-7)硫代二丙酸双十八醇酯
LE1691248;LE14669;LE5456
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email